Cas no 16630-52-7 (3-(Methylthio)butanal)

• Product Name: 3-(Methylthio)butanal
• CAS No: 16630-52-7
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD00036622
• CID: 50476
• Update Time: 2026-05-14

3-(Methylthio)butanal Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)butyraldehyde
• 3-Methylthiobutanal
• 3-(Methylthio)butanal
• 3-(Methylthio)butana
• 3-methylsulfanylbutanal
• FEMA 3374
• -(Methylthio)butanal
• 3-Methylthioaldehyde
• 3-(Methylyhio)Butanal
• 3-(methylthio)-butana
• 3-(Methylthio)butanai
• Butanal, 3-(methylthio)-
• 3-(Methylsulfanyl)butanal
• Methylthio)butyraldehyd
• 3-Methylthiobutyraldehyde
• NCBDFIPMWRKPDU-UHFFFAOYSA-N
• beta-(Methylthio)butyraldehyde
• FEMA No. 3374
• Butyraldehyde, 3-(methylthio)-
• potato butyraldehyde
• 3-(methylthio)-butanal
• 3-methylthiobutylaldehyde
• Butanal,3-(methylthio)-
• 3-methylthio butylaldehyde
• 3-(Methylsulfanyl)butanal #
• 3-m

• MDL： MFCD00036622
• Inchi： 1S/C5H10OS/c1-5(7-2)3-4-6/h4-5H,3H2,1-2H3
• InChI Key： NCBDFIPMWRKPDU-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C([H])=O

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Colorless to yellowish liquid.
• Density: 1.001 g/mL at 25 °C(lit.)
• Boiling Point: 61°C/11mmHg(lit.)
• Flash Point: 144 °F
• Refractive Index: n20/D 1.476(lit.)
• PSA: 42.37000
• LogP: 1.32690
• FEMA: 3374
• Sensitiveness: Air Sensitive
• Vapor Pressure: 60 mm Hg ( 20 °C)
• Solubility: Not determined

3-(Methylthio)butanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1989
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-(Methylthio)butanal

3-(Methylthio)butanal (CAS 16630-52-7): A Comprehensive Guide to This Versatile Flavor Compound

3-(Methylthio)butanal (CAS 16630-52-7), also known as 3-methylthio butyraldehyde, is an important sulfur-containing organic compound that has gained significant attention in the flavor and fragrance industry. This methylthio butanal derivative possesses unique organoleptic properties that make it valuable for creating complex flavor profiles, particularly in meaty, savory, and roasted applications.

The molecular structure of 3-(Methylthio)butanal features a four-carbon chain with a formyl group at one end and a methylthio substituent at the three-position. This specific arrangement contributes to its characteristic potent aroma properties, which are often described as meaty, onion-like, or reminiscent of cooked vegetables. The CAS 16630-52-7 compound typically appears as a colorless to pale yellow liquid with a strong, penetrating odor.

In recent years, 3-(Methylthio)butanal applications have expanded significantly due to growing consumer demand for authentic and natural-tasting flavors. Food scientists particularly value this flavor enhancing chemical for its ability to replicate the taste of cooked meats at very low concentrations, making it ideal for vegetarian and vegan meat alternatives - a rapidly growing market segment. The compound's low odor threshold means it can impart significant flavor impact even when used in parts-per-million concentrations.

The production of 3-methylthio butyraldehyde typically involves organic synthesis routes starting from readily available precursors. Manufacturers must carefully control reaction conditions to ensure high purity of the final CAS 16630-52-7 product, as even minor impurities can significantly affect its flavor characteristics. Advanced analytical techniques like gas chromatography-mass spectrometry (GC-MS) are routinely employed to verify the identity and purity of this specialty flavor compound.

From a regulatory perspective, 3-(Methylthio)butanal is generally recognized as safe (GRAS) when used in accordance with good manufacturing practices. The Flavor and Extract Manufacturers Association (FEMA) has assigned it the number FEMA 3374, and it's approved for use in food products in many jurisdictions worldwide. However, formulators must always comply with local regulations regarding flavor ingredient usage levels in specific food categories.

The stability of 3-methylthio butanal presents both opportunities and challenges for product developers. While the compound shows reasonable stability in acidic conditions, it can be susceptible to oxidation over time. Proper storage in airtight containers under inert atmosphere helps maintain the quality of this sensitive flavor chemical. Many commercial preparations therefore include appropriate antioxidants or stabilization systems to extend shelf life.

Recent innovations in 3-(Methylthio)butanal technology have focused on delivery systems that protect the active molecule while controlling its release in finished products. Microencapsulation techniques have shown particular promise for applications where timed release of the volatile flavor component is desired, such as in baked goods or snack products that undergo thermal processing.

The global market for specialty flavor compounds like 3-(Methylthio)butanal continues to grow, driven by increasing consumer demand for premium, authentic-tasting food products. Market analysts project particularly strong growth in the Asia-Pacific region, where rising disposable incomes are fueling demand for more sophisticated processed food flavors. Manufacturers are responding by developing region-specific formulations that incorporate CAS 16630-52-7 alongside other complementary flavor ingredients.

From a sustainability perspective, there's growing interest in developing more environmentally friendly production methods for 3-methylthio butyraldehyde. Some researchers are exploring biocatalytic routes using enzymes or microbial systems, which could potentially reduce energy consumption and waste generation compared to traditional chemical synthesis methods. These green chemistry approaches align with broader industry trends toward sustainable ingredient production.

Quality control remains paramount for 3-(Methylthio)butanal suppliers, as even minor variations in composition can affect performance in final applications. Reputable manufacturers typically provide comprehensive certificates of analysis that detail parameters such as assay value, specific gravity, refractive index, and sensory characteristics for each batch of this precision flavor ingredient.

Looking ahead, the future of 3-(Methylthio)butanal appears bright as food technology continues to advance. Its unique ability to contribute to umami flavor profiles positions it well for continued use in both traditional and innovative applications. As consumer palates become more sophisticated and the demand for clean-label yet flavorful products grows, this versatile flavor building block will likely remain an important tool for food developers worldwide.